Cas no 109074-54-6 (4-(2-phenoxyethylsulfanyl)phenol)

• Product Name: 4-(2-phenoxyethylsulfanyl)phenol
• CAS No: 109074-54-6
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 1186597
• PubChem ID: 19871797
• Update Time: 2025-04-20

4-(2-phenoxyethylsulfanyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-phenoxyethylsulfanyl)phenol
• 4-(2-Phenoxyethylthio)phenol
• DTXSID70600854
• 4-[(2-Phenoxyethyl)sulfanyl]phenol
• SCHEMBL10407801
• 109074-54-6

• Inchi： 1S/C14H14O2S/c15-12-6-8-14(9-7-12)17-11-10-16-13-4-2-1-3-5-13/h1-9,15H,10-11H2
• InChI Key： RIOGPBAVYGBDNP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.07145086g/mol
• Monoisotopic Mass: 246.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.8Ų